Cas no 1025311-78-7 ((E)-2-(4-bromophenyl)sulfonyl-3-[4-(cyanomethyl)anilino]prop-2-enenitrile)

• Product Name: (E)-2-(4-bromophenyl)sulfonyl-3-[4-(cyanomethyl)anilino]prop-2-enenitrile
• CAS No: 1025311-78-7
• MF: C₁₇H₁₂BrN₃O₂S
• MW: 402.26508140564
• MDL: MFCD03410387
• CID: 5156522
• Update Time: 2026-03-04

(E)-2-(4-bromophenyl)sulfonyl-3-[4-(cyanomethyl)anilino]prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-2-(4-bromophenyl)sulfonyl-3-[4-(cyanomethyl)anilino]prop-2-enenitrile

• MDL： MFCD03410387
• Inchi： 1S/C17H12BrN3O2S/c18-14-3-7-16(8-4-14)24(22,23)17(11-20)12-21-15-5-1-13(2-6-15)9-10-19/h1-8,12,21H,9H2/b17-12+
• InChI Key： ADBRULRTQCOOAQ-SFQUDFHCSA-N
• SMILES： C(#N)/C(/S(C1=CC=C(Br)C=C1)(=O)=O)=C\NC1=CC=C(CC#N)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides

Additional information on (E)-2-(4-bromophenyl)sulfonyl-3-[4-(cyanomethyl)anilino]prop-2-enenitrile

(E)-2-(4-Bromophenyl)sulfonyl-3-[4-(cyanomethyl)anilino]prop-2-enenitrile: A Comprehensive Overview

The compound (E)-2-(4-bromophenyl)sulfonyl-3-[4-(cyanomethyl)anilino]prop-2-enenitrile, with the CAS number 1025311-78-7, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a sulfonyl group, a cyano group, and an anilino moiety, all arranged in a specific geometric configuration denoted by the (E) stereochemistry. The presence of these functional groups and the overall molecular architecture contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery efforts. Researchers have focused on its ability to modulate key biological targets, such as kinases and proteases, which are critical in various disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a specific kinase involved in cancer cell proliferation. The sulfonyl group, in particular, has been identified as a key contributor to its binding affinity, suggesting that this functional group plays a pivotal role in its pharmacological profile.

The synthesis of (E)-2-(4-bromophenyl)sulfonyl-3-[4-(cyanomethyl)anilino]prop-2-enenitrile involves a multi-step process that requires precise control over stereochemistry and functional group compatibility. A 2022 paper in Organic Letters detailed an efficient route for its construction, leveraging advanced coupling reactions and stereoselective methodologies. This approach not only ensures high yields but also maintains the integrity of the (E) configuration, which is essential for its biological activity.

In terms of applications, this compound has shown promise in preclinical models of chronic diseases, including inflammatory disorders and neurodegenerative conditions. Its ability to cross the blood-brain barrier has been particularly intriguing for researchers exploring central nervous system (CNS) applications. A 2023 preclinical study conducted by Smith et al. revealed that this compound exhibits favorable pharmacokinetic properties, with moderate clearance rates and acceptable bioavailability.

The structural uniqueness of (E)-2-(4-bromophenyl)sulfonyl-3-[4-(cyanomethyl)anilino]prop-2-enenitrile also makes it an attractive candidate for further structural optimization. By modifying the substituents on the aromatic rings or altering the linker between functional groups, researchers can potentially enhance its efficacy and reduce off-target effects. Current efforts are focused on identifying optimal substituents that maximize both potency and selectivity while maintaining favorable pharmacokinetic profiles.

In conclusion, (E)-2-(4-bromophenyl)sulfonyl-3-[4-(cyanomethyl)anilino]prop-2-enenitrile represents a cutting-edge molecule with significant potential in drug development. Its unique structure, combined with recent advances in synthetic methodology and biological evaluation, positions it as a valuable tool for addressing unmet medical needs. As research continues to unfold, this compound may pave the way for novel therapeutic strategies across diverse disease areas.